Cas no 21705-13-5 (methyl (2R)-2-aminopropanoate)
methyl (2R)-2-aminopropanoate structure
Product Name:methyl (2R)-2-aminopropanoate
CAS No:21705-13-5
MF:C4H9NO2
MW:103.119761228561
MDL:MFCD09755963
CID:255058
PubChem ID:89020
Update Time:2025-04-19
methyl (2R)-2-aminopropanoate Chemical and Physical Properties
Names and Identifiers
-
- D-Alanine, methyl ester
- (D,L) alanine methyl ester
- (2R)-1-methoxy-1-oxopropan-2-aminium
- Methyl D-alaninate
- methyl (2R)-2-aminopropanoate
- EINECS 244-537-0
- EN300-93456
- (r)-methyl 2-aminopropanoate
- 21705-13-5
- AKOS000272861
- D-Ala-OMe
- DTXSID401315888
- DWKPPFQULDPWHX-GSVOUGTGSA-N
- SCHEMBL104803
- D-ALANINE METHYL ESTER
- NS00015185
- (R)-2-amino-propionic acid methyl ester
- d-alanine methylester
-
- MDL: MFCD09755963
- Inchi: 1S/C4H9NO2/c1-3(5)4(6)7-2/h3H,5H2,1-2H3/t3-/m1/s1
- InChI Key: DWKPPFQULDPWHX-GSVOUGTGSA-N
- SMILES: O(C)C([C@@H](C)N)=O
Computed Properties
- Exact Mass: 103.06337
- Monoisotopic Mass: 103.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 72.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.32
methyl (2R)-2-aminopropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-93456-0.05g |
methyl (2R)-2-aminopropanoate |
21705-13-5 | 95% | 0.05g |
$24.0 | 2024-05-21 | |
| Enamine | EN300-93456-0.1g |
methyl (2R)-2-aminopropanoate |
21705-13-5 | 95% | 0.1g |
$25.0 | 2024-05-21 | |
| Enamine | EN300-93456-0.25g |
methyl (2R)-2-aminopropanoate |
21705-13-5 | 95% | 0.25g |
$26.0 | 2024-05-21 | |
| Enamine | EN300-93456-0.5g |
methyl (2R)-2-aminopropanoate |
21705-13-5 | 95% | 0.5g |
$27.0 | 2024-05-21 | |
| Enamine | EN300-93456-1.0g |
methyl (2R)-2-aminopropanoate |
21705-13-5 | 95% | 1.0g |
$28.0 | 2024-05-21 | |
| Enamine | EN300-93456-2.5g |
methyl (2R)-2-aminopropanoate |
21705-13-5 | 95% | 2.5g |
$32.0 | 2024-05-21 | |
| Enamine | EN300-93456-5.0g |
methyl (2R)-2-aminopropanoate |
21705-13-5 | 95% | 5.0g |
$37.0 | 2024-05-21 | |
| Enamine | EN300-93456-10.0g |
methyl (2R)-2-aminopropanoate |
21705-13-5 | 95% | 10.0g |
$46.0 | 2024-05-21 | |
| Enamine | EN300-93456-1g |
methyl (2R)-2-aminopropanoate |
21705-13-5 | 1g |
$28.0 | 2023-09-01 | ||
| Enamine | EN300-93456-5g |
methyl (2R)-2-aminopropanoate |
21705-13-5 | 5g |
$37.0 | 2023-09-01 |
methyl (2R)-2-aminopropanoate Related Literature
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1. Aminoalkylphosphinate inhibitors of D-Ala-D-Ala adding enzymeDavid J. Miller,Stephen M. Hammond,Daniela Anderluzzi,Timothy D. H. Bugg J. Chem. Soc. Perkin Trans. 1 1998 131
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Rosaria De Marco,Mariagiovanna Spinella,Anna De Lorenzo,Antonella Leggio,Angelo Liguori Org. Biomol. Chem. 2013 11 3786
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Rosaria De Marco,Mariagiovanna Spinella,Anna De Lorenzo,Antonella Leggio,Angelo Liguori Org. Biomol. Chem. 2013 11 3786
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Wanjun Liu,Ken Yao,Wenfeng Shangguan,Jian Yuan J. Mater. Chem. 2009 19 8803
-
Joan Gimenez-Dejoz,Kousuke Tsuchiya,Ayaka Tateishi,Yoko Motoda,Takanori Kigawa,Yasuhisa Asano,Keiji Numata RSC Adv. 2020 10 17582
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